1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C24H28ClN3O3/c1-2-3-16-31-21-10-8-20(9-11-21)28-23(29)17-22(24(28)30)27-14-12-26(13-15-27)19-6-4-18(25)5-7-19/h4-11,22H,2-3,12-17H2,1H3
• InChI Key: RTDDPMYYEPOSFM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H28ClN3O3
• Molecular Weight: 441.9 g/mol

Description

1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione, also known as BCTP, is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1). This compound has been widely used in scientific research to investigate the physiological and biochemical effects of mGluR1 inhibition.

Mechanism of Action

1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione acts as a competitive antagonist of mGluR1, binding to the receptor and preventing its activation by glutamate. This leads to a decrease in intracellular calcium signaling and downstream signaling pathways, ultimately resulting in inhibition of mGluR1-mediated effects.
Biochemical and Physiological Effects:
1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to have a wide range of biochemical and physiological effects, depending on the specific experimental conditions and the target tissue or organ. For example, studies have shown that 1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione can modulate synaptic plasticity, reduce inflammation, and improve cognitive function. 1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione has also been shown to have potential therapeutic effects in animal models of pain, anxiety, depression, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione has several advantages as a research tool, including its high selectivity for mGluR1, its well-established synthesis method, and its ability to penetrate the blood-brain barrier. However, 1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione also has some limitations, such as its relatively short half-life in vivo, its potential off-target effects at high concentrations, and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione and mGluR1. One direction is to investigate the role of mGluR1 in other physiological and pathological conditions, such as epilepsy, schizophrenia, and cancer. Another direction is to develop more potent and selective mGluR1 antagonists, with improved pharmacokinetic properties and reduced off-target effects. Finally, the development of new imaging techniques and biomarkers could help to better understand the distribution and function of mGluR1 in vivo.

Synthesis Methods

The synthesis of 1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione involves the reaction of 4-butoxybenzaldehyde with 4-(4-chlorophenyl)-1-piperazinecarboxylic acid, followed by cyclization with 2,5-pyrrolidinedione. The final product is obtained through purification by column chromatography. This method has been optimized to produce high yields of pure 1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione.

Scientific Research Applications

1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been extensively used in scientific research to investigate the role of mGluR1 in various physiological and pathological conditions. For example, studies have shown that mGluR1 plays a crucial role in pain perception, anxiety, depression, addiction, and neurodegenerative diseases. 1-(4-butoxyphenyl)-3-[4-(4-chlorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been used to block mGluR1 activity in animal models of these conditions, leading to a better understanding of the underlying mechanisms and the development of potential therapeutic interventions.